Dialuminum;distrontium;oxygen(2-)

• IUPAC Name: dialuminum;distrontium;oxygen(2-)
• InChI: InChI=1S/2Al.5O.2Sr/q2*+3;5*-2;2*+2
• InChI Key: FNWBQFMGIFLWII-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Sr+2].[Sr+2]
• Molecular Formula: Al2O5Sr2
• Molecular Weight: 309.2 g/mol
• CAS No.: 12004-37-4

Description

Dialuminum;distrontium;oxygen(2−), commonly referred to as strontium aluminate (Al₂SrO₄), is an inorganic compound composed of aluminum (Al³⁺), strontium (Sr²⁺), and oxygen (O²⁻) ions. It is recognized by its IUPAC name and alternative synonyms such as dialuminum distrontium oxygen(−2) anion or strontium aluminate . Key properties include:

• Physical state: Silver-gray powder .
• Solubility: Slightly soluble in water .

Preparation Methods

Synthetic Routes and Reaction Conditions

Dialuminum;distrontium;oxygen(2-) can be synthesized through various methods, including solid-state reactions and sol-gel processes. In the solid-state reaction method, aluminum oxide and strontium oxide are mixed in stoichiometric ratios and heated at high temperatures (around 1200-1400°C) in an inert atmosphere to form the desired compound . The sol-gel process involves the hydrolysis and polycondensation of metal alkoxides, followed by calcination at elevated temperatures to obtain the final product .

Industrial Production Methods

Industrial production of dialuminum;distrontium;oxygen(2-) typically involves large-scale solid-state reactions due to their simplicity and cost-effectiveness. The raw materials, aluminum oxide and strontium oxide, are readily available and can be processed in large quantities using high-temperature furnaces .

Chemical Reactions Analysis

Types of Reactions

Dialuminum;distrontium;oxygen(2-) undergoes various chemical reactions, including:

Oxidation: The compound can react with oxygen to form higher oxides.

Reduction: It can be reduced by hydrogen or carbon to form lower oxides or elemental metals.

Substitution: The compound can undergo substitution reactions with other metal oxides to form mixed oxides.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen, carbon, and other metal oxides. The reactions typically occur at high temperatures (above 1000°C) to ensure complete conversion .

Major Products Formed

The major products formed from these reactions include higher oxides, lower oxides, and mixed metal oxides, depending on the reaction conditions and reagents used .

Scientific Research Applications

Dialuminum;distrontium;oxygen(2-) has a wide range of scientific research applications, including:

Chemistry: Used as a catalyst in various chemical reactions due to its unique properties.

Biology: Investigated for its potential use in biomedical applications, such as drug delivery systems and bioimaging.

Medicine: Explored for its potential therapeutic effects, including its use in bone regeneration and repair.

Industry: Utilized in the production of advanced materials, such as ceramics and phosphors, due to its luminescent properties.

Mechanism of Action

The mechanism of action of dialuminum;distrontium;oxygen(2-) involves its interaction with molecular targets and pathways in various applications. In catalysis, the compound provides active sites for chemical reactions, enhancing reaction rates and selectivity . In biomedical applications, it interacts with biological molecules and cells, facilitating drug delivery and imaging . The exact molecular targets and pathways depend on the specific application and conditions.

Comparison with Similar Compounds

Aluminum Oxide (Al₂O₃)

• Formula : Al₂O₃ (dialuminum;oxygen(2−)) .
• Structure : Corundum structure with hexagonal close-packed oxygen and octahedral Al³⁺ sites.
• Properties :
  • High melting point (>2000°C), insoluble in water .
  • Applications: Ceramics, abrasives, and refractory materials.

Sodium Aluminate (Na₂Al₂O₄)

• Formula : Na₂Al₂O₄ (dialuminum;disodium;oxygen(2−)) .
• Structure : Likely a layered or framework aluminate with Na⁺ balancing charge.
• Properties :
  • High solubility in water, forming alkaline solutions.
  • Applications: Water treatment (coagulant), cement additive.

Dipotassium Dialuminum Borate (K₂Al₂B₂O₇)

• Formula : K₂Al₂B₂O₇ .
• Structure: Non-linear optical crystal with borate (B₂O₇) groups integrated into the Al-O framework.
• Properties: Exhibits non-linear optical behavior, critical for laser frequency conversion.

Hexacalcium Hexaoxotris[sulfato(2−)]dialuminate(12−) (Ca₆Al₂(SO₄)₆O₆)

• Formula : Ca₆Al₂(SO₄)₆O₆ .
• Structure : Complex sulfate-aluminate framework with Ca²⁺ and SO₄²⁻ groups.
• Properties :
  • Likely low solubility due to sulfate coordination.

Aluminum Tungsten Oxide (Al₂W₃O₁₂)

• Formula : Al₂W₃O₁₂ .
• Structure : Mixed-metal oxide with W⁶⁺ and Al³⁺ in octahedral/tetrahedral sites.
• Properties :
  • Industrial applications (exact uses unspecified) .

Comparative Data Table

Compound	Formula	Key Properties	Applications	References
Strontium aluminate	Al₂SrO₄	Slightly soluble, silver-gray powder	Industrial (unspecified)
Aluminum oxide	Al₂O₃	Insoluble, high thermal stability	Ceramics, abrasives
Sodium aluminate	Na₂Al₂O₄	Water-soluble, alkaline	Water treatment, cement
Dipotassium dialuminum borate	K₂Al₂B₂O₇	Non-linear optical behavior	Laser materials
Hexacalcium sulfato-aluminate	Ca₆Al₂(SO₄)₆O₆	Low solubility, sulfate-rich	Mineralized systems
Aluminum tungsten oxide	Al₂W₃O₁₂	Mixed-metal oxide	Industrial catalysts/ceramics

Research Findings and Implications

• Structural Insights: Strontium aluminate’s lack of detailed crystallographic data in the evidence highlights a research gap. Comparatively, K₂Al₂B₂O₇’s non-linear optical structure is well-documented .
• solid-state systems .
• Catalytic Potential: Dialuminum oxide clusters (e.g., in ) demonstrate hydrogen dissociation activity, but Al₂SrO₄’s catalytic properties remain unexplored in the provided data .